Cas no 321974-21-4 (4-Methyl-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester)

• Product Name: 4-Methyl-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• CAS No: 321974-21-4
• MF: C₁₅H₁₀O₄S
• MW: 286.302503108978
• CID: 3070852
• PubChem ID: 707390
• Update Time: 2025-04-21

4-Methyl-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• 2-Oxobenzo[d][1,3]oxathiol-5-yl4-methylbenzoate
• HMS1485P16
• 321974-21-4
• BRD-K70658385-001-01-8
• 2-OXO-2H-1,3-BENZOXATHIOL-5-YL 4-METHYLBENZOATE
• AKOS000573497
• Oprea1_411313
• IDI1_022480
• ChemDiv3_004570
• CCG-114326
• AG-690/36661004
• Oprea1_098995
• 2-Oxobenzo[d][1,3]oxathiol-5-yl 4-methylbenzoate
• 2-oxo-1,3-benzoxathiol-5-yl 4-methylbenzoate

• MDL： MFCD00685435
• Inchi： 1S/C15H10O4S/c1-9-2-4-10(5-3-9)14(16)18-11-6-7-12-13(8-11)20-15(17)19-12/h2-8H,1H3
• InChI Key： OXILNOQGCWHCSD-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2C=CC(=CC1=2)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 286.02997997Da
• Monoisotopic Mass: 286.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.9Ų